trisodium 5-amino-8-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulphonatophenyl]amino]-9,10-dihy
trisodium 5-amino-8-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulphonatophenyl]amino]-9,10-dihy
Brand Name:
Vulcanchem
CAS No.:
14835-74-6
VCID:
VC0080076
InChI:
InChI=1S/C23H14Cl2N6O11S3.3Na/c24-21-29-22(25)31-23(30-21)28-10-5-4-8(6-13(10)44(37,38)39)27-11-7-14(45(40,41)42)18(26)17-16(11)20(33)15-9(19(17)32)2-1-3-12(15)43(34,35)36;;;/h1-7,27H,26H2,(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,28,29,30,31);;;/q;3*+1/p-3
SMILES:
C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+]
Molecular Formula:
C23H11Cl2N6Na3O11S3
Molecular Weight:
783.4 g/mol
trisodium 5-amino-8-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulphonatophenyl]amino]-9,10-dihy
CAS No.: 14835-74-6
Main Products
VCID: VC0080076
Molecular Formula: C23H11Cl2N6Na3O11S3
Molecular Weight: 783.4 g/mol
![trisodium 5-amino-8-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulphonatophenyl]amino]-9,10-dihy - 14835-74-6](/images/no_structure.jpg)
| CAS No. | 14835-74-6 |
|---|---|
| Product Name | trisodium 5-amino-8-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulphonatophenyl]amino]-9,10-dihy |
| Molecular Formula | C23H11Cl2N6Na3O11S3 |
| Molecular Weight | 783.4 g/mol |
| IUPAC Name | trisodium;5-amino-8-[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-sulfonatoanilino]-9,10-dioxoanthracene-1,6-disulfonate |
| Standard InChI | InChI=1S/C23H14Cl2N6O11S3.3Na/c24-21-29-22(25)31-23(30-21)28-10-5-4-8(6-13(10)44(37,38)39)27-11-7-14(45(40,41)42)18(26)17-16(11)20(33)15-9(19(17)32)2-1-3-12(15)43(34,35)36;;;/h1-7,27H,26H2,(H,34,35,36)(H,37,38,39)(H,40,41,42)(H,28,29,30,31);;;/q;3*+1/p-3 |
| Standard InChIKey | CBRIVCUYFVJQKE-UHFFFAOYSA-K |
| SMILES | C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+] |
| Canonical SMILES | C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+].[Na+] |
| PubChem Compound | 167178 |
| Last Modified | Nov 11 2021 |
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